5-Chloro-N-[[4-(furan-3-yl)phenyl]methyl]pyrimidin-2-amine

• IUPAC Name: 5-chloro-N-[[4-(furan-3-yl)phenyl]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C15H12ClN3O/c16-14-8-18-15(19-9-14)17-7-11-1-3-12(4-2-11)13-5-6-20-10-13/h1-6,8-10H,7H2,(H,17,18,19)
• InChI Key: LHKZNGOKHRUFBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=NC=C(C=N2)Cl)C3=COC=C3
• Molecular Formula: C15H12ClN3O
• Molecular Weight: 285.73 g/mol

Description

This compound is likely an aromatic compound due to the presence of a furan ring and a pyrimidine ring. The furan ring is a five-membered ring with oxygen, and the pyrimidine is a six-membered ring with two nitrogen atoms. The compound also has an amine group attached to the pyrimidine ring and a phenyl group attached to the nitrogen of the amine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it might involve reactions similar to those used in the synthesis of related compounds. For instance, the Suzuki–Miyaura coupling reaction is a common method used in the synthesis of biaryl compounds, which could potentially be used in the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the aromatic rings. The electron-rich nature of the furan ring might make it susceptible to electrophilic aromatic substitution reactions.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. The amine group could participate in reactions such as acylation or alkylation. The aromatic rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, its solubility would depend on the polarity of the molecule, and its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, its mechanism of action would depend on the biological target it interacts with. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Future Directions

The future directions for this compound would depend on its applications. If it’s a pharmaceutical compound, future research might focus on improving its efficacy or reducing its side effects. If it’s a chemical reagent, future research might focus on finding new reactions it can participate in or improving the yield of existing reactions.